Cas no 2137036-48-5 (Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-)

• Product Name: Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-
• CAS No: 2137036-48-5
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• CID: 5256760
• Update Time: 2025-05-26

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-

• Inchi： 1S/C9H16BrNO/c1-2-3-9(12)11-6-7-4-8(10)5-7/h7-8H,2-6H2,1H3,(H,11,12)/t7-,8+
• InChI Key： NCSIQPDJRFVQFQ-OCAPTIKFSA-N
• SMILES： C(NC[C@@H]1C[C@H](Br)C1)(=O)CCC

Additional information on Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- (CAS No. 2137036-48-5): A Comprehensive Overview

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 2137036-48-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative features a unique structural motif consisting of a butanamide backbone linked to a cis-3-bromocyclobutyl side chain. Such structural features make it a promising candidate for various biological applications, including the development of novel therapeutic agents.

The< strong>cis-3-bromocyclobutyl moiety introduces a rigid cycloalkyl ring with a bromine substituent, which can serve as a handle for further chemical modifications. This structural feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance binding affinity, metabolic stability, and overall pharmacological activity. The bromine atom, in particular, provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

In recent years, there has been growing interest in amide-based compounds due to their versatility and biological activity. Amides are known to exhibit a wide range of pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The< strong>butanamide core structure is well-documented for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery.

The< strong>cis-3-bromocyclobutyl substituent in Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-, adds an additional layer of complexity and potential functionality. The stereochemistry of the cycloalkyl ring is crucial for its biological activity, as it can influence the compound's interaction with biological targets. The< strong>cis configuration ensures that the bromine atom and the butanamide group are oriented in a specific manner, which can affect the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-, which incorporate unique structural motifs such as the< strong>cis-3-bromocyclobutyl group, offer new opportunities for developing innovative therapeutic strategies. These studies have shown that such structural features can lead to improved pharmacokinetic properties and enhanced biological activity.

The synthesis of Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the< strong>cis-3-bromocyclobutyl side chain followed by its coupling with the butanamide moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemical purity.

In addition to its potential as a drug candidate, Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- has also been explored as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop novel compounds with tailored biological activities.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and safety profiles. Compounds like Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- represent an important class of molecules that hold promise for addressing unmet medical needs. By leveraging cutting-edge synthetic methodologies and computational techniques, researchers are uncovering new ways to harness the potential of these compounds.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Butanamide derivatives offer a rich area for exploration due to their diverse structural possibilities and potential biological applications. As our understanding of molecular recognition continues to evolve, compounds like Butanamide, N-[(cis-3-bromocyclobutyl)methyl]- will undoubtedly play a significant role in shaping the future of drug discovery.